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Compound of Interest

Compound Name: 5-Aminoimidazole-4-carboxamide

Cat. No.: B1664886 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive technical overview of 5-Aminoimidazole-4-
carboxamide ribonucleotide (AICAR), a pivotal pharmacological agent used to investigate

cellular energy metabolism. We will explore its core mechanism of action, detail its profound

effects on glucose and lipid metabolism, and mitochondrial biogenesis, and provide

standardized experimental protocols for its application in both in vitro and in vivo models.

Introduction: AICAR as a Master Metabolic
Modulator
5-Aminoimidazole-4-carboxamide ribonucleotide (AICAR) is a cell-permeable adenosine

analog that has become an indispensable tool in metabolic research.[1] Its primary significance

lies in its ability to pharmacologically activate AMP-activated protein kinase (AMPK), the master

sensor and regulator of cellular energy homeostasis.[2][3] Once inside the cell, AICAR is

phosphorylated by adenosine kinase to form ZMP (5-aminoimidazole-4-carboxamide riboside

5'-monophosphate), a structural mimic of adenosine monophosphate (AMP).[1][4] ZMP

allosterically activates AMPK, thereby simulating a state of low cellular energy, akin to the

effects of exercise or caloric restriction.[1][5] This activation triggers a cascade of metabolic

reprogramming, including enhanced glucose uptake, increased fatty acid oxidation, and the

promotion of mitochondrial biogenesis.[2][6] This document serves as a technical resource,

consolidating key quantitative data and detailed methodologies to facilitate rigorous and

reproducible research into the metabolic effects of AICAR.
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Core Mechanism of Action: AMPK Activation
The central mechanism of AICAR's metabolic effects is the activation of AMPK. AMPK is a

heterotrimeric enzyme composed of a catalytic α subunit and regulatory β and γ subunits.[7]

The process is initiated upon cellular uptake of AICAR.

Cellular Uptake and Phosphorylation: AICAR enters the cell via nucleoside transporters.[8][9]

Conversion to ZMP: Intracellular adenosine kinase phosphorylates AICAR to its active form,

ZMP.[1][8]

AMPK Activation: ZMP mimics AMP by binding to the γ-subunit of AMPK. This binding

induces a conformational change that allosterically activates the kinase and promotes the

phosphorylation of Threonine 172 on the α-subunit by upstream kinases like LKB1, leading

to full AMPK activation.[8]

Activated AMPK then phosphorylates a multitude of downstream targets to restore energy

balance, shifting the cell from anabolic (energy-consuming) to catabolic (energy-producing)

processes.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. bc9.co [bc9.co]

3. youtube.com [youtube.com]

4. nrtimes.co.uk [nrtimes.co.uk]

5. diabetesjournals.org [diabetesjournals.org]

6. mdpi.com [mdpi.com]

7. journals.physiology.org [journals.physiology.org]

8. AICAr, a Widely Used AMPK Activator with Important AMPK-Independent Effects: A
Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]

9. journals.physiology.org [journals.physiology.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Metabolic Effects of
AICAR Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664886#exploring-the-metabolic-effects-of-aicar-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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